Cas no 39013-71-3 (9H-Purine,2,6,8-tris(methylthio)-)

• Product Name: 9H-Purine,2,6,8-tris(methylthio)-
• CAS No: 39013-71-3
• MF: C₈H₁₀N₄S₃
• MW: 258.386796474457
• CID: 323750
• PubChem ID: 3828711
• Update Time: 2025-04-19

9H-Purine,2,6,8-tris(methylthio)- Chemical and Physical Properties

Names and Identifiers

• 9H-Purine,2,6,8-tris(methylthio)-
• 2,6,8-tris(methylsulfanyl)-7H-purine
• 2,6,8-Tris-methylmercapto-7(9)H-purin
• 2,6,8-tris-methylsulfanyl-7(9)H-purine
• AC1MYAEQ
• NSC22762
• 2,6,8-trimethylthiopurine
• DTXSID80396993
• 39013-71-3
• NSC-22762

• Inchi： 1S/C8H10N4S3/c1-13-6-4-5(10-7(9-4)14-2)11-8(12-6)15-3/h1-3H3,(H,9,10,11,12)
• InChI Key： UZAPFPBAOCDVSF-UHFFFAOYSA-N
• SMILES： S(C)C1C2=C(N=C(N=1)SC)N=C(N2)SC

Computed Properties

• Exact Mass: 258.007
• Monoisotopic Mass: 258.007
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 130Ų

Experimental Properties

• Density: 1.57
• Boiling Point: 396.1°Cat760mmHg
• Flash Point: 193.4°C
• Refractive Index: 1.788
• PSA: 49.44
• LogP: 2.51860

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives 6-thiopurines